Cas no 29539-21-7 (1H-2-Benzopyran-1-one,3-methyl-)

1H-2-Benzopyran-1-one,3-methyl- structure
29539-21-7 structure
Product Name:1H-2-Benzopyran-1-one,3-methyl-
CAS No:29539-21-7
MF:C10H8O2
MW:160.169322967529
CID:240449
PubChem ID:2301657
Update Time:2025-04-19

1H-2-Benzopyran-1-one,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-1-one,3-methyl-
    • 3-methylisochromen-1-one
    • 1H-2-Benzopyran-1-one,3-methyl
    • 3-methyl-1H-isochromen-1-one
    • 3-METHYL-ISOCHROMEN-1-ONE
    • 3-methylisocoumarin
    • 3-Methyl-isocumarin
    • E87816
    • 29539-21-7
    • DTXSID50983935
    • SCHEMBL295233
    • AKOS000521783
    • 6530-30-9
    • 3-Methyl-1H-2-benzopyran-1-one
    • Inchi: 1S/C10H8O2/c1-7-6-8-4-2-3-5-9(8)10(11)12-7/h2-6H,1H3
    • InChI Key: KDNBBIYFOJMAEN-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C=C1C)=O

Computed Properties

  • Exact Mass: 160.05200
  • Monoisotopic Mass: 160.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.185
  • Boiling Point: 270.4°C at 760 mmHg
  • Flash Point: 107.7°C
  • Refractive Index: 1.572
  • PSA: 30.21000
  • LogP: 2.10140

1H-2-Benzopyran-1-one,3-methyl- Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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